Edetate trisodium

• Description: Edetate Disodium is the disodium salt form of edetate, a heavy metal chelating agent with anti-hypercalcemic and anti-arrhythmic properties. Edetate, a heavy metal antagonist, chelates divalent and trivalent metals, forming soluble stable complexes which are readily excreted by the kidneys, thereby can be used to lower serum calcium concentrations. In addition, this agent exerts a negative inotropic effect on the heart through a transiently induced hypocalcemic state, thereby antagonizing the inotropic and chronotropic effects of digitalis glycosides on the ventricles of the heart. Upon ocular administration, edetate exerts its ophthalmic effect by chelating calcium to form soluble complexes, thereby removing corneal calcium deposits.; A chelating agent that sequesters a variety of polyvalent cations such as CALCIUM. It is used in pharmaceutical manufacturing and as a food additive.
• CAS No.: 150-38-9
• Product Name: Edetate trisodium
• Molecular Formula: C10H13N2Na3O8
• Molecular Weight: 358.19 g/mol
• IUPAC Name: trisodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxymethyl)amino]acetate
• Standard InChI: InChI=1S/C10H16N2O8.3Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;3*+1/p-3
• Standard InChIKey: QZKRHPLGUJDVAR-UHFFFAOYSA-K
• Impurities: Disodium EDTA is not expected to contain pesticides, 1,4-dioxane, free ethylene oxide, monochloroacetic acid, sulfite, organic solvents, nitrosamines, or other substances. The maximum concentration of heavy metals and formaldehyde is 10 ppm and 100 ppm, respectively.
• SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)O)CC(=O)[O-].O.O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)O)CC(=O)[O-].[Na+].[Na+].[Na+]
• Colorform: White crystalline powder
• Density: 0.7215 (NTP, 1992) - Less dense than water; will float
• Flash Point: Flash point is> 100 °C,
• Melting Point: MP: 242 °C /EDTA disodium dihydrate/
• Physical Description: Dry Powder; Other Solid; Liquid; White solid; [Merck Index] Colorless odorless solid; [Sigma-Aldrich MSDS]; White odorless solid; [JECFA] White odorless crystals; [Mallinckrodt Baker MSDS]
• Related CAS: 7379-28-4; 17421-79-3
• Solubility: 5 to 10 mg/mL at 70.7 °F (NTP, 1992)
• Synonyms: Acid, Edetic; Acid, Ethylenediaminetetraacetic; Acid, Ethylenedinitrilotetraacetic; Calcitetracemate, Disodium; Calcium Disodium Edetate; Calcium Disodium Versenate; Calcium Tetacine; Chelaton 3; Chromium EDTA; Copper EDTA; Coprin; Dicobalt EDTA; Dinitrilotetraacetate, Disodium Ethylene; Dinitrilotetraacetate, Ethylene; Disodium Calcitetracemate; Disodium EDTA; Disodium Ethylene Dinitrilotetraacetate; Disodium Versenate, Calcium; Distannous EDTA; Edathamil; Edetate Disodium Calcium; Edetate, Calcium Disodium; Edetates; Edetic Acid; Edetic Acid, Calcium Salt; Edetic Acid, Calcium, Sodium Salt; Edetic Acid, Chromium Salt; Edetic Acid, Dipotassium Salt; Edetic Acid, Disodium Salt; Edetic Acid, Disodium Salt, Dihydrate; Edetic Acid, Disodium, Magnesium Salt; Edetic Acid, Disodium, Monopotassium Salt; Edetic Acid, Magnesium Salt; Edetic Acid, Monopotassium Salt; Edetic Acid, Monosodium Salt; Edetic Acid, Potassium Salt; Edetic Acid, Sodium Salt; EDTA; EDTA, Chromium; EDTA, Copper; EDTA, Dicobalt; EDTA, Disodium; EDTA, Distannous; EDTA, Gallium; EDTA, Magnesium Disodium; EDTA, Potassium; EDTA, Stannous; Ethylene Dinitrilotetraacetate; Ethylene Dinitrilotetraacetate, Disodium; Ethylenediaminetetraacetic Acid; Ethylenedinitrilotetraacetic Acid; Gallium EDTA; Magnesium Disodium EDTA; N,N'-1,2-Ethanediylbis(N-(carboxymethyl)glycine); Potassium EDTA; Stannous EDTA; Tetacine, Calcium; Tetracemate; Versenate; Versenate, Calcium Disodium; Versene
• Vapor Pressure: 7.57X10-17 mm Hg at 25 °C (est)
• PubChem Compound: 57507861
• Last Modified: Sep 13 2023